Cas no 1805047-92-0 (5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine
• CAS No: 1805047-92-0
• MF: C₇H₆Br₂F₂N₂
• MW: 315.94074678421
• CID: 4811263
• Update Time: 2025-10-28

5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Br2F2N2/c8-4-3(1-12)2-13-6(5(4)9)7(10)11/h2,7H,1,12H2
• InChI Key： YKFFHQRYEDGDGV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=NC=C1CN)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine

5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine (CAS No. 1805047-92-0): A Comprehensive Overview

5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine (CAS No. 1805047-92-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and therapeutic potential.

The molecular structure of 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine is characterized by the presence of a pyridine ring substituted with an aminomethyl group at the 5-position, two bromine atoms at the 3 and 4 positions, and a difluoromethyl group at the 2-position. This combination of functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery and development. The presence of bromine and fluorine atoms in 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine can significantly influence its pharmacological profile, including its solubility, metabolic stability, and binding affinity to target proteins. These properties are crucial for optimizing the compound's efficacy and safety in preclinical and clinical settings.

In terms of biological activity, 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine has shown promising results in various assays. For instance, it has demonstrated potent inhibitory effects on specific enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and neurodegenerative disorders. Additionally, preliminary studies suggest that this compound may have antiviral properties, making it a potential lead for developing new antiviral agents.

The aminomethyl group in 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine provides a reactive site for further chemical modifications. This feature is particularly advantageous in medicinal chemistry, where the ability to fine-tune the chemical structure can significantly enhance the compound's pharmacological properties. Researchers have explored various strategies to optimize the aminomethyl group through conjugation with other functional groups or through bioconjugation techniques to improve its therapeutic potential.

The synthesis of 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using appropriate reagents. The detailed synthetic protocols have been published in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound or similar derivatives.

In addition to its potential as a therapeutic agent, 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine has also been investigated for its use as a probe molecule in biochemical studies. Its unique structural features make it suitable for labeling and tracking specific biomolecules within cells or tissues. This application can provide valuable information on molecular interactions and pathways that are relevant to disease mechanisms.

The safety profile of 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine is an important consideration for its development as a pharmaceutical product. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-(Aminomethyl)-3,4-dibromo-2-(difluoromethyl)pyridine (CAS No. 1805047-92-0) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to uncover additional applications and optimize its therapeutic potential for various diseases.